Cas no 134940-25-3 (1-Benzyloxy-2-(1-chloroethyl)-benzene)

• Product Name: 1-Benzyloxy-2-(1-chloroethyl)-benzene
• CAS No: 134940-25-3
• MF: C₁₅H₁₅ClO
• MW: 246.732003450394
• MDL: MFCD30725879
• CID: 5217741
• Update Time: 2026-03-06

1-Benzyloxy-2-(1-chloroethyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Benzyloxy-2-(1-chloroethyl)-benzene
• Benzene, 1-(1-chloroethyl)-2-(phenylmethoxy)-

• MDL： MFCD30725879
• Inchi： 1S/C15H15ClO/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12H,11H2,1H3
• InChI Key： QGQPSEJUPBOIKK-UHFFFAOYSA-N
• SMILES： C1(C(Cl)C)=CC=CC=C1OCC1=CC=CC=C1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-Benzyloxy-2-(1-chloroethyl)-benzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Benzyloxy-2-(1-chloroethyl)-benzene

Research Brief on 1-Benzyloxy-2-(1-chloroethyl)-benzene (CAS: 134940-25-3) in Chemical Biology and Pharmaceutical Applications

1-Benzyloxy-2-(1-chloroethyl)-benzene (CAS: 134940-25-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and chloroethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the key areas of research involving 1-Benzyloxy-2-(1-chloroethyl)-benzene is its role as a precursor in the synthesis of biologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of small-molecule inhibitors targeting specific enzymes involved in cancer cell proliferation. The study highlighted the compound's ability to undergo selective transformations, enabling the creation of derivatives with enhanced pharmacological properties. These findings underscore the compound's potential as a valuable building block in medicinal chemistry.

In addition to its synthetic applications, 1-Benzyloxy-2-(1-chloroethyl)-benzene has been investigated for its direct biological activity. A recent preprint article on bioRxiv reported that the compound exhibits moderate inhibitory effects against certain bacterial strains, suggesting its potential as an antimicrobial agent. The study employed in vitro assays to evaluate the compound's efficacy, revealing promising results that warrant further investigation. However, the mechanism of action remains unclear, and additional studies are needed to elucidate the underlying pathways.

Another notable development is the use of 1-Benzyloxy-2-(1-chloroethyl)-benzene in the design of prodrugs. A 2022 paper in Chemical Communications described a novel prodrug strategy utilizing this compound to improve the bioavailability of a poorly soluble anticancer drug. The prodrug, designed to release the active drug upon enzymatic cleavage, demonstrated enhanced solubility and stability in preclinical models. This approach could address some of the challenges associated with drug delivery and pharmacokinetics, offering a promising avenue for future research.

Despite these advancements, challenges remain in the practical application of 1-Benzyloxy-2-(1-chloroethyl)-benzene. For instance, its stability under physiological conditions and potential toxicity profiles require thorough evaluation. Recent toxicology studies, as reported in Regulatory Toxicology and Pharmacology, have begun to address these concerns, but more comprehensive data are needed to ensure its safe use in pharmaceutical formulations. Researchers are also exploring greener synthetic routes to produce the compound, aligning with the growing emphasis on sustainable chemistry.

In conclusion, 1-Benzyloxy-2-(1-chloroethyl)-benzene (CAS: 134940-25-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Ongoing studies are expected to further expand its utility and address current limitations, paving the way for its potential clinical translation. Researchers and industry professionals should keep a close watch on developments related to this compound, as it may hold the key to innovative therapeutic solutions.